Cas no 2877680-69-6 (1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2877680-69-6
• MF: C₁₆H₁₅F₃N₆
• MW: 348.325712442398
• CID: 5308124
• PubChem ID: 165433115
• Update Time: 2025-10-31

1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040888104
• 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• 2877680-69-6
• F6839-0158
• 8-[4-[5-(Trifluoromethyl)-2-pyridinyl]-1-piperazinyl]imidazo[1,2-a]pyrazine

• Inchi： 1S/C16H15F3N6/c17-16(18,19)12-1-2-13(22-11-12)23-7-9-25(10-8-23)15-14-20-3-5-24(14)6-4-21-15/h1-6,11H,7-10H2
• InChI Key： CCVAXWILJMGNMJ-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCN(C2=NC=C(C(F)(F)F)C=C2)CC1

Computed Properties

• Exact Mass: 348.13102899g/mol
• Monoisotopic Mass: 348.13102899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.31±0.30(Predicted)

Additional information on 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

Chemical Profile of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2877680-69-6)

The compound 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine, identified by its CAS number 2877680-69-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by a fused imidazo[1,2-a]pyrazine core linked to a piperazine moiety and a trifluoromethyl-substituted pyridine group, has garnered attention for its potential pharmacological applications. The structural features of this compound contribute to its unique chemical and biological properties, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The imidazo[1,2-a]pyrazine scaffold is particularly noteworthy due to its presence in several bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been exploited in the design of drugs targeting various diseases. The introduction of additional functional groups, such as the trifluoromethyl group in the pyridine moiety, further enhances the compound's pharmacokinetic and pharmacodynamic profiles.

The piperazine ring in 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine is another critical structural element. Piperazine derivatives are well-known for their role as pharmacophores in numerous drugs, including those used to treat parasitic infections and central nervous system disorders. The combination of the imidazo[1,2-a]pyrazine and piperazine moieties creates a multifaceted scaffold that can engage multiple binding sites on biological targets, potentially leading to enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that molecules with similar structural motifs may interfere with the activity of enzymes such as Janus kinases (JAKs), which are implicated in inflammatory and autoimmune diseases. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, making it a valuable substituent in drug design.

Recent research has also explored the use of this compound as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial mediators of many cellular processes and are often implicated in various diseases. The ability of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine to disrupt these interactions could lead to novel therapeutic strategies. Preclinical studies have shown promising results in vitro, indicating that this compound may have significant therapeutic potential.

The synthesis of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the imidazo[1,2-a]pyrazine core requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with the piperazine and trifluoromethyl-substituted pyridine groups further demonstrates the complexity and precision required in medicinal chemistry.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of this compound with its target proteins. These studies have provided insights into how different parts of the molecule interact with biological targets, guiding further optimization efforts. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacological profile of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine is further enhanced by its solubility and bioavailability characteristics. Optimizing these properties is crucial for translating preclinical findings into clinical success. Formulations that enhance solubility while maintaining stability are key considerations in drug development.

In conclusion, 1-{imidazo[1,2-a]pyrazin-8-yl}-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2877680-69-6) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential pharmacological applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.